![molecular formula C16H16Cl2N2O2 B4846528 1-(3,4-dichlorobenzoyl)-4-(2-furylmethyl)piperazine](/img/structure/B4846528.png)
1-(3,4-dichlorobenzoyl)-4-(2-furylmethyl)piperazine
Overview
Description
1-(3,4-dichlorobenzoyl)-4-(2-furylmethyl)piperazine, also known as DFMO, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DFMO is a piperazine derivative that has been shown to have anti-tumor and anti-inflammatory properties.
Mechanism of Action
1-(3,4-dichlorobenzoyl)-4-(2-furylmethyl)piperazine works by inhibiting the enzyme ornithine decarboxylase (ODC), which is responsible for the production of polyamines. Polyamines are essential for cell growth and proliferation. By inhibiting ODC, this compound reduces the levels of polyamines, which in turn inhibits cell growth and proliferation. This mechanism of action makes this compound a potential anti-cancer and anti-inflammatory agent.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit cell growth and proliferation, induce apoptosis (programmed cell death), and reduce inflammation. This compound has also been shown to reduce the levels of polyamines in the body, which can have a number of physiological effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3,4-dichlorobenzoyl)-4-(2-furylmethyl)piperazine in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This compound is also relatively easy to synthesize and purify. However, one limitation of using this compound in lab experiments is that it can be toxic at high doses. Careful dosing and monitoring is required to ensure the safety of the subjects.
Future Directions
There are a number of future directions for research on 1-(3,4-dichlorobenzoyl)-4-(2-furylmethyl)piperazine. One area of research is the development of new formulations of this compound that can be more easily administered and have fewer side effects. Another area of research is the identification of new targets for this compound, which could expand its potential therapeutic applications. Finally, more research is needed to fully understand the biochemical and physiological effects of this compound, which could lead to the development of new drugs and therapies.
Scientific Research Applications
1-(3,4-dichlorobenzoyl)-4-(2-furylmethyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to have anti-tumor and anti-inflammatory properties. This compound has been studied in various types of cancer, including colon, breast, and prostate cancer. It has also been studied in inflammation-related diseases such as arthritis and inflammatory bowel disease.
properties
IUPAC Name |
(3,4-dichlorophenyl)-[4-(furan-2-ylmethyl)piperazin-1-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16Cl2N2O2/c17-14-4-3-12(10-15(14)18)16(21)20-7-5-19(6-8-20)11-13-2-1-9-22-13/h1-4,9-10H,5-8,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZCBHRKIZLLHFK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CO2)C(=O)C3=CC(=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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